Cas no 2228903-22-6 (1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine
• CAS No: 2228903-22-6
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 6073988
• PubChem ID: 165736987
• Update Time: 2025-06-08

1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine
• 2228903-22-6
• EN300-1917250

• Inchi： 1S/C9H14BrNOS/c1-9(2,11)5-6-4-7(10)8(12-3)13-6/h4H,5,11H2,1-3H3
• InChI Key： WUWYWHMHLVKORR-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CC(C)(C)N

Computed Properties

• Exact Mass: 262.99795g/mol
• Monoisotopic Mass: 262.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.5Ų

Additional information on 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine

Introduction to 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine (CAS No. 2228903-22-6)

1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine (CAS No. 2228903-22-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its bromo-substituted thiophene ring and a tertiary amine functional group, which contribute to its distinct properties and biological activities.

The molecular formula of 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine is C₁₀H₁₄BrNO₂S, with a molecular weight of approximately 304.19 g/mol. The compound's structure includes a bromine atom at the 4-position of the thiophene ring, a methoxy group at the 5-position, and a tertiary amine group attached to a propyl chain. These structural features make it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as receptors and enzymes, which are crucial for various physiological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

The bromo-substituent on the thiophene ring plays a critical role in the compound's biological activity. Bromine is known to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. Additionally, the methoxy group at the 5-position of the thiophene ring contributes to the compound's stability and solubility, making it more suitable for in vitro and in vivo studies.

The tertiary amine group in 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine is another important structural feature that influences its pharmacological properties. Amines are common functional groups in many drugs and can participate in hydrogen bonding interactions with biological targets. This can enhance the compound's affinity and selectivity for specific receptors or enzymes.

In terms of synthetic methods, 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine can be synthesized through a series of well-defined chemical reactions. One common approach involves the reaction of 4-bromo-5-methoxythiophene with an appropriate amine derivative under controlled conditions. The synthesis process typically includes steps such as bromination, methylation, and amination, which are well-documented in the literature.

The physical properties of 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine, such as its melting point, boiling point, and solubility, are also important considerations for its use in various applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. For example, the compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but may have limited solubility in water.

In addition to its potential as a therapeutic agent, 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine has been studied for its utility as a research tool in academic and industrial settings. Its unique chemical structure makes it useful for probing specific biological pathways and mechanisms. For instance, it has been used to investigate the role of GPCRs in signal transduction processes and to develop new assays for drug screening.

The safety profile of 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amine is an important aspect that must be considered during its development and use. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations, but further investigations are needed to fully understand its safety profile in humans. Safety assessments typically involve evaluating parameters such as cytotoxicity, genotoxicity, and organ toxicity using both in vitro and in vivo models.

In conclusion, 1-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-2-amnine (CAS No. 2289033) is a promising compound with a unique chemical structure that holds potential for various applications in medicinal chemistry and pharmaceutical research. Its ability to interact with specific biological targets makes it an attractive candidate for drug discovery efforts. Ongoing research continues to explore its full range of properties and applications, contributing to advancements in the field.